Cas no 1803545-14-3 (3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1803545-14-3
• MF: C₇H₅F₃N₄O₃S
• MW: 282.199809789658
• CID: 4909943
• Update Time: 2025-11-01

3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-4-2-14-6(18(13,15)16)5(12)3(4)1-11/h2H,12H2,(H2,13,15,16)
• InChI Key： LGZAGYBDGFUYIS-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C#N)C(=CN=1)OC(F)(F)F)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.5
• Topological Polar Surface Area: 141

Additional information on 3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide

Introduction to 3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1803545-14-3)

3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1803545-14-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of multiple functional groups, including an amino group, a cyano group, a trifluoromethoxy group, and a sulfonamide moiety, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The structural features of 3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide contribute to its unique chemical properties and potential applications. The amino group (-NH₂) at the 3-position enhances its reactivity, allowing for further derivatization through condensation or coupling reactions. The cyano group (-CN) at the 4-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions. The trifluoromethoxy group (-OCH₂CF₃) at the 5-position provides electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and influence its interactions with biological targets. Finally, the sulfonamide group (-SO₂NH₂) at the 2-position is a well-known pharmacophore that enhances solubility and bioavailability while also contributing to binding affinity in protein interactions.

In recent years, there has been a growing interest in developing novel scaffolds for therapeutic applications, particularly in oncology and infectious diseases. The pyridine sulfonamide core has been extensively explored for its ability to interact with various biological targets, including kinases, proteases, and transcription factors. For instance, derivatives of pyridine sulfonamides have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The specific arrangement of functional groups in 3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide may enable it to selectively modulate such targets while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of electron-rich and electron-withdrawing groups creates a balance that can enhance binding affinity to biological receptors. Additionally, the presence of multiple reactive sites allows for systematic exploration of structure-activity relationships (SAR), enabling medicinal chemists to optimize potency and selectivity through iterative modifications. Recent studies have demonstrated that pyridine sulfonamides can be effective in modulating enzyme activity, making them attractive candidates for therapeutic intervention.

From a synthetic chemistry perspective, 3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide presents an interesting challenge due to its complex functionalization. The synthesis likely involves multi-step reactions, including nucleophilic substitution, cyanation, and sulfonylation processes. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions could be employed to construct the pyridine ring efficiently. Additionally, protecting group strategies may be necessary to ensure regioselective functionalization at each site. The development of robust synthetic routes would not only facilitate access to this compound but also provide insights into methodologies applicable to other heterocyclic scaffolds.

The pharmacological potential of 3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide has not yet been fully explored in clinical settings; however, preclinical studies suggest that compounds with similar structures exhibit promising activity against various diseases. For example, pyridine sulfonamides have been investigated for their antimicrobial properties due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, their interaction with mammalian enzymes suggests potential applications in treating inflammatory diseases or neurodegenerative disorders.

In conclusion,3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1803545-14-3) represents a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts targeting cancer, infections, and other diseases. As synthetic methodologies continue to advance and our understanding of biological targets deepens,3-Amino-4-cyano-5-(trifluoromethoxy)pyridine-2-sulfonamide may emerge as a key intermediate or lead compound in the development of novel therapeutics.